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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the structural basis for the inhibition of

the voltage-gated sodium channel Nav1.8, a key target in the development of novel analgesics.

While detailed structural information for the recently identified inhibitor, Nav1.8-IN-11, is not yet

publicly available, this document summarizes the existing data on its inhibitory activity and the

experimental protocol used for its characterization. To provide a comprehensive understanding

of the structural principles of Nav1.8 inhibition, this guide also presents a detailed analysis of

the well-characterized inhibitor A-803467, for which a high-resolution cryo-electron microscopy

(cryo-EM) structure in complex with Nav1.8 has been elucidated.

Nav1.8-IN-11: A Potent Novel Inhibitor
Nav1.8-IN-11 has been identified as a highly potent inhibitor of the Nav1.8 channel.[1]

Quantitative analysis has determined its half-maximal inhibitory concentration (IC50), providing

a measure of its efficacy.
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Compound IC50 (nM) Cell Line Assay Type Reference

Nav1.8-IN-11 0.1 HEK-293
Whole-Cell Patch

Clamp
WO 2023186102

Experimental Protocol: Whole-Cell Patch Clamp Assay
for IC50 Determination
The inhibitory activity of Nav1.8-IN-11 was determined using a whole-cell patch-clamp

electrophysiology assay on human embryonic kidney (HEK-293) cells stably expressing the

human Nav1.8 channel.[1]

Cell Culture and Transfection:

HEK-293 cells are cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented

with 10% fetal bovine serum, penicillin (100 U/mL), and streptomycin (100 µg/mL).

Cells are transiently or stably transfected with a plasmid encoding the human Nav1.8 alpha

subunit using a suitable transfection reagent. Successful transfection is often confirmed by

the expression of a fluorescent reporter protein.

Electrophysiological Recording:

Solutions:

External solution (in mM): 140 NaCl, 3 KCl, 1 MgCl2, 1 CaCl2, 10 HEPES, and 10

Glucose, with the pH adjusted to 7.4 with NaOH.

Internal (pipette) solution (in mM): 140 CsF, 10 NaCl, 1 EGTA, and 10 HEPES, with the pH

adjusted to 7.3 with CsOH.

Recording Procedure:

Glass micropipettes with a resistance of 2-4 MΩ are filled with the internal solution and

mounted on the patch-clamp amplifier headstage.
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A gigaohm seal is formed between the pipette tip and the membrane of a transfected

HEK-293 cell.

The cell membrane is ruptured to achieve the whole-cell configuration.

Cells are held at a holding potential of -100 mV.

Nav1.8 currents are elicited by a depolarizing voltage step to 0 mV for 20 ms.

The test compound, Nav1.8-IN-11, is applied at various concentrations to the external

solution.

The peak inward current is measured before and after the application of the compound.

The IC50 value is calculated by fitting the concentration-response data to the Hill equation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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